Cas no 65364-55-8 (1-cyclopropylhexan-1-ol)

• Product Name: 1-cyclopropylhexan-1-ol
• CAS No: 65364-55-8
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 6088492
• PubChem ID: 12422982
• Update Time: 2025-10-30

1-cyclopropylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylhexan-1-ol
• Cyclopropanemethanol, α-pentyl-
• SCHEMBL4359776
• CS-0258530
• EN300-7042812
• AKOS011901025
• 65364-55-8

• Inchi： 1S/C9H18O/c1-2-3-4-5-9(10)8-6-7-8/h8-10H,2-7H2,1H3
• InChI Key： WORZTKGENJDWCD-UHFFFAOYSA-N
• SMILES： C(C1CC1)(O)CCCCC

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.933±0.06 g/cm3(Predicted)
• Boiling Point: 85 °C(Press: 20 Torr)
• pka: 15.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 1-cyclopropylhexan-1-ol

1-Cyclopropylhexan-1-ol: A Comprehensive Overview

1-Cyclopropylhexan-1-ol, also known by its CAS number 65364-55-8, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique structure featuring a cyclopropane ring attached to a hexanol backbone, exhibits a range of interesting chemical properties and potential applications. Recent advancements in synthetic chemistry and materials science have further highlighted its utility in diverse fields, making it a subject of ongoing investigation.

The molecular structure of 1-cyclopropylhexan-1-ol is defined by the presence of a cyclopropane group at the first carbon of a six-carbon alcohol chain. This configuration imparts distinctive electronic and steric properties to the molecule, influencing its reactivity and functionality. Researchers have explored its potential as a building block in organic synthesis, particularly in the construction of complex natural products and bioactive molecules. The compound's ability to participate in various nucleophilic and electrophilic reactions has been extensively studied, with recent findings emphasizing its role in enantioselective synthesis and catalytic transformations.

In terms of physical properties, 1-cyclopropylhexan-1-ol is known for its relatively low melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in solution-phase reactions, where precise control over reaction conditions is crucial. Recent studies have also examined its thermal stability and degradation pathways, providing valuable insights into its suitability for high-temperature applications. The compound's ability to form stable complexes with metal catalysts has further expanded its utility in catalytic processes, including hydrogenation and oxidation reactions.

The synthesis of 1-cyclopropylhexan-1-ol has been approached through various methodologies, with recent advancements focusing on environmentally friendly and efficient routes. One notable approach involves the use of transition metal catalysts to facilitate cyclopropanation reactions, enabling the construction of the cyclopropane ring with high regioselectivity. Additionally, biocatalytic methods employing enzymes such as alcohol oxidases have been explored for the selective oxidation of alcohols, offering a sustainable alternative to traditional chemical synthesis.

In terms of applications, 1-cyclopropylhexan-1-ol has found relevance in the pharmaceutical industry as a chiral building block for drug discovery. Its unique stereochemistry allows for the synthesis of enantiomerically pure compounds, which are critical in developing therapeutically active agents. Recent research has also highlighted its potential as a precursor for advanced materials, including polymers and surfactants, where its amphiphilic nature can be exploited to create self-assembling structures.

The environmental impact of 1-cyclopropylhexan-1-ol has been another area of interest, with studies focusing on its biodegradation kinetics and toxicity profiles. Understanding these aspects is crucial for ensuring the sustainable use of this compound in industrial processes. Recent findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint.

In conclusion, 1-cyclopropylhexan-1-ol, or CAS number 65364-55-8, stands out as a multifaceted organic compound with promising applications across various domains. Its unique structure, coupled with recent advancements in synthetic methods and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in shaping future innovations.